Cas no 383142-93-6 (4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde)

• Product Name: 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde
• CAS No: 383142-93-6
• MF: C₁₇H₁₃NO₂S
• MW: 295.355623006821
• CID: 3055942
• PubChem ID: 3744581
• Update Time: 2025-10-05

4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Benzyloxy)phenyl]-1,3-thiazole-2-carbaldehyde
• starbld0018681
• 4-(2-phenylmethoxyphenyl)-1,3-thiazole-2-carbaldehyde
• 383142-93-6
• BBL020665
• 4-(2-(Benzyloxy)phenyl)thiazole-2-carbaldehyde
• Z2049890035
• AKOS001476160
• STK893355
• 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde

• Inchi： 1S/C17H13NO2S/c19-10-17-18-15(12-21-17)14-8-4-5-9-16(14)20-11-13-6-2-1-3-7-13/h1-10,12H,11H2
• InChI Key： PIABSIJRGOWDRY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=NC(=C1)C1=CC=CC=C1OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.06669983Da
• Monoisotopic Mass: 295.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde

Recent Advances in the Study of 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde (CAS: 383142-93-6)

The compound 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde (CAS: 383142-93-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the unique structural features of 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde, which make it a promising candidate for targeting specific biological pathways. The compound's thiazole core, coupled with the benzyloxy phenyl moiety, has been shown to exhibit strong binding affinity to various enzymes and receptors involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its mechanism of action.

One of the most notable findings is the compound's inhibitory effect on key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in the regulation of inflammation and cell proliferation. In vitro studies using human cell lines have demonstrated that 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde can effectively suppress the production of pro-inflammatory cytokines and induce apoptosis in cancer cells. These results suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer agents.

Further investigations into the pharmacokinetic properties of 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and bioavailability. Recent synthetic efforts have focused on modifying the compound's structure to enhance its drug-like properties while retaining its biological activity. These modifications include the introduction of various substituents on the thiazole ring and the benzyloxy phenyl group.

In addition to its therapeutic potential, 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde has also been explored as a versatile building block in organic synthesis. Its aldehyde functionality allows for further derivatization, enabling the creation of a diverse library of analogs with tailored biological activities. Recent publications have detailed innovative synthetic routes to access this compound and its derivatives, highlighting its utility in medicinal chemistry.

In conclusion, the growing body of research on 4-2-(Benzyloxy)Phenyl-1,3-Thiazole-2-Carbaldehyde (CAS: 383142-93-6) underscores its significance as a multifunctional compound with broad applications in drug discovery and chemical biology. Continued exploration of its pharmacological properties and synthetic accessibility is expected to yield further insights and potential clinical candidates in the near future.